Cas no 2229470-61-3 (5-(3-bromopropyl)-1,3-oxazole)

• Product Name: 5-(3-bromopropyl)-1,3-oxazole
• CAS No: 2229470-61-3
• MF: C₆H₈BrNO
• MW: 190.03782081604
• CID: 5842439
• PubChem ID: 165643990
• Update Time: 2025-10-28

5-(3-bromopropyl)-1,3-oxazole Chemical and Physical Properties

Names and Identifiers

• 5-(3-bromopropyl)-1,3-oxazole
• EN300-1926657
• 2229470-61-3

• Inchi： 1S/C6H8BrNO/c7-3-1-2-6-4-8-5-9-6/h4-5H,1-3H2
• InChI Key： SOPCSCPQSVSCNR-UHFFFAOYSA-N
• SMILES： BrCCCC1=CN=CO1

Computed Properties

• Exact Mass: 188.97893g/mol
• Monoisotopic Mass: 188.97893g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 79.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 26Ų

Additional information on 5-(3-bromopropyl)-1,3-oxazole

5-(3-Bromopropyl)-1,3-Oxazole: A Comprehensive Overview

5-(3-Bromopropyl)-1,3-Oxazole is a versatile organic compound with the CAS number 2229470-61-3. This compound belongs to the class of oxazoles, which are five-membered heterocyclic compounds containing one oxygen and one nitrogen atom. The presence of a bromine atom in the 3-position of the propyl chain attached to the oxazole ring introduces unique chemical properties, making it a valuable molecule in various applications.

The structure of 5-(3-Bromopropyl)-1,3-Oxazole consists of a 1,3-oxazole ring with a propyl group substituted at the 5-position. The bromine atom at the terminal end of the propyl chain adds reactivity and functionality to the molecule. This compound is synthesized through various methods, including nucleophilic substitution and coupling reactions, which are optimized for high yield and purity.

Recent studies have highlighted the potential of 5-(3-Bromopropyl)-1,3-Oxazole in drug discovery and material science. Its ability to act as a precursor for more complex molecules makes it an essential building block in organic synthesis. For instance, researchers have explored its use in constructing bioactive compounds with anti-inflammatory and anticancer properties.

In terms of applications, 5-(3-Bromopropyl)-1,3-Oxazole is widely used in the synthesis of pharmaceutical intermediates. Its reactivity under mild conditions allows for efficient transformations into diverse structures. Additionally, this compound has shown promise in polymer chemistry, where it serves as a monomer for producing functional polymers with tailored properties.

The synthesis of 5-(3-Bromopropyl)-1,3-Oxazole involves a multi-step process that begins with the preparation of 1,3-oxazole derivatives. The introduction of the brominated propyl group is achieved through nucleophilic substitution reactions using alkyl bromides as electrophiles. Recent advancements in catalytic methods have improved the efficiency and selectivity of these reactions.

From an environmental perspective, understanding the degradation pathways of 5-(3-Bromopropyl)-1,3-Oxazole is crucial for assessing its impact on ecosystems. Studies have shown that this compound undergoes biodegradation under aerobic conditions, with microbial communities playing a significant role in its transformation.

In conclusion, 5-(3-Bromopropyl)-1,3-Oxazole (CAS No: 2229470-61-3) is a multifaceted compound with wide-ranging applications in organic synthesis and material science. Its unique chemical properties and reactivity make it an invaluable tool for researchers and industry professionals alike. As ongoing research continues to uncover new potentials for this compound, its role in advancing science and technology is expected to grow significantly.